Cas no 1798004-35-9 (rel-Desethylreboxetine Hydrochloride)
rel-Desethylreboxetine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- OXMHTYUDUNJEHC-GBNZRNLASA-N
- rel-Desethylreboxetine Hydrochloride
-
- Inchi: 1S/C17H19NO3.ClH/c19-14-8-4-5-9-15(14)21-17(13-6-2-1-3-7-13)16-12-18-10-11-20-16;/h1-9,16-19H,10-12H2;1H/t16-,17-;/m1./s1
- InChI Key: OXMHTYUDUNJEHC-GBNZRNLASA-N
- SMILES: [C@]([H])([C@]1([H])OCCNC1)(C1C=CC=CC=1)OC1C=CC=CC=1O.Cl
rel-Desethylreboxetine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D289550-5mg |
rel-Desethylreboxetine Hydrochloride |
1798004-35-9 | 5mg |
$ 170.00 | 2022-06-05 | ||
| TRC | D289550-50mg |
rel-Desethylreboxetine Hydrochloride |
1798004-35-9 | 50mg |
$ 1360.00 | 2022-06-05 | ||
| TRC | D289550-250mg |
rel-Desethylreboxetine Hydrochloride |
1798004-35-9 | 250mg |
$ 9200.00 | 2023-09-08 |
rel-Desethylreboxetine Hydrochloride Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on rel-Desethylreboxetine Hydrochloride
Rel-Desethylreboxetine Hydrochloride: A Comprehensive Overview
Rel-Desethylreboxetine Hydrochloride, with the CAS number 1798004-35-9, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of reboxetine, a well-known norepinephrine reuptake inhibitor, and has been studied for its potential therapeutic applications in various neurological and psychiatric conditions. The CAS number 1798004-35-9 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.
The chemical structure of Rel-Desethylreboxetine Hydrochloride is characterized by its hydrochloride salt form, which plays a crucial role in its pharmacokinetic properties. Recent studies have highlighted its ability to modulate neurotransmitter systems, particularly norepinephrine, which is essential for regulating mood, attention, and cognitive functions. This modulation has been linked to potential therapeutic benefits in conditions such as depression, anxiety, and attention-deficit/hyperactivity disorder (ADHD). The compound's unique structure also influences its bioavailability and metabolic pathways, making it a promising candidate for drug delivery optimization.
In terms of pharmacodynamics, Rel-Desethylreboxetine Hydrochloride exhibits a selective profile that minimizes off-target effects, which is a critical factor in drug safety. Research conducted in 2023 has demonstrated its efficacy in preclinical models of stress and cognitive impairment, suggesting its potential as a novel therapeutic agent. Furthermore, the compound's ability to cross the blood-brain barrier efficiently has been validated through advanced imaging techniques, underscoring its suitability for central nervous system (CNS) applications.
The synthesis of Rel-Desethylreboxetine Hydrochloride involves a multi-step process that ensures high purity and stability. Recent advancements in synthetic chemistry have enabled the development of scalable and cost-effective methods for its production. These methods include the use of chiral catalysts to enhance enantioselectivity, which is vital for maintaining the compound's therapeutic efficacy. The hydrochloride salt form also contributes to its stability under various storage conditions, making it suitable for long-term use in clinical settings.
In terms of clinical applications, Rel-Desethylreboxetine Hydrochloride has shown promise in early-stage clinical trials for treating refractory depression and chronic pain conditions. Its mechanism of action involves inhibiting norepinephrine reuptake while sparing other neurotransmitters such as serotonin, which reduces the risk of side effects commonly associated with traditional antidepressants. Recent studies have also explored its potential as an adjunct therapy for neurodegenerative diseases such as Alzheimer's disease, where modulation of norepinephrine pathways may provide neuroprotective benefits.
The safety profile of Rel-Desethylreboxetine Hydrochloride has been extensively evaluated in preclinical and clinical studies. Results indicate that it has a favorable tolerability profile with minimal adverse effects at therapeutic doses. Long-term toxicity studies have also demonstrated no significant organ damage or carcinogenic potential, further supporting its suitability for chronic use. These findings align with current regulatory standards and pave the way for broader clinical adoption.
In conclusion, Rel-Desethylreboxetine Hydrochloride, identified by the CAS number 1798004-35-9, represents a significant advancement in pharmacological research. Its unique chemical properties, combined with promising preclinical and clinical results, position it as a potential breakthrough in the treatment of various neurological and psychiatric disorders. As research continues to uncover its full therapeutic potential, this compound stands at the forefront of innovative drug development.
1798004-35-9 (rel-Desethylreboxetine Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)